Cas no 1232838-48-0 (5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid
• CAS No: 1232838-48-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 6489642
• Update Time: 2025-10-29

5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid
• KKOQODOQLOZQRP-UHFFFAOYSA-N

• Inchi： 1S/C12H17N3O4S/c16-12(17)10-8-13-15-11(10)20(18,19)14-7-6-9-4-2-1-3-5-9/h4,8,14H,1-3,5-7H2,(H,13,15)(H,16,17)
• InChI Key： KKOQODOQLOZQRP-UHFFFAOYSA-N
• SMILES： N1C(S(NCCC2CCCCC=2)(=O)=O)=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid

Introduction to 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid (CAS No: 1232838-48-0) and Its Emerging Applications in Chemical Biology

5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1232838-48-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a cyclohexenyl moiety and a sulfamoyl group in its molecular structure imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The sulfamoyl functional group is particularly noteworthy, as it is frequently incorporated into bioactive molecules to enhance solubility, improve binding affinity to target proteins, and modulate metabolic stability. In the context of 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid, the sulfamoyl moiety is linked to a flexible cyclohexenyl side chain, which can adopt multiple conformations and interact with biological targets in a dynamic manner. This structural feature has been exploited in recent studies to develop novel ligands for enzymes and receptors involved in critical cellular processes.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid as a lead compound for therapeutic intervention. Molecular docking studies have demonstrated its favorable interactions with various protein targets, including kinases, proteases, and transcription factors. Notably, preliminary investigations suggest that this compound exhibits inhibitory activity against several kinases implicated in cancer progression, making it a promising candidate for further pharmacological development.

The pyrazole core of the molecule is another key feature that contributes to its biological relevance. Pyrazoles are known for their ability to modulate enzyme activity through precise steric and electronic interactions. In particular, the 4-carboxylic acid group provides an acidic proton that can participate in hydrogen bonding with polar residues in protein active sites, further enhancing binding affinity. This characteristic has been leveraged in the design of protease inhibitors, where pyrazole derivatives have shown remarkable efficacy in preclinical models.

One of the most exciting applications of 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid lies in its potential as a chiral building block for enantioselective drug development. The cyclohexenyl side chain introduces chirality into the molecule, allowing for the synthesis of enantiomerically pure compounds with tailored biological activities. Chiral drugs are increasingly important in medicine due to their improved pharmacokinetic profiles and reduced side effects. Researchers have recently employed this compound as a precursor in asymmetric synthesis, aiming to develop novel enantiomerically enriched therapeutic agents.

Furthermore, the versatility of 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid extends to its utility as a tool compound for biochemical assays. Its well-defined structure and predictable reactivity make it an ideal candidate for probing enzyme mechanisms and exploring ligand-receptor interactions. For instance, researchers have utilized this compound to study sulfamoylase enzymes, which are involved in metabolic pathways relevant to inflammation and cancer. By inhibiting or modulating these enzymes, 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid could serve as a valuable probe for understanding disease pathogenesis and identifying new therapeutic targets.

The synthesis of 5-{2-(cyclohex-1-en-1-yl)ethylsulfamoyl}-1H-pyrazole-4-carboxylic acid presents an interesting challenge due to its complex structural features. However, recent advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of the pyrazole core and functionalization of the cyclohexenyl side chain. These synthetic strategies not only improve yield but also allow for modular design modifications, enabling chemists to rapidly explore analogues with enhanced biological activity.

In conclusion,5-{2-(cyclohexenyl)-ethyl-sulfamoyl}-pyrazole carboxylic acid (CAS No: 1232838480) represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features—combining a pyrazole core with a sulfamoyl group and a cyclohexenyl side chain—make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,5-{2-(cyclohexenyl)-ethyl-sulfamoyl}-pyrazole carboxylic acid is poised to play an increasingly important role in advancing our understanding of biological processes and improving human health.